Cas no 1261558-47-7 (4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261558-47-7
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322436
• CID: 2761251
• PubChem ID: 53228259
• Update Time: 2025-05-19

4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20691792
• 4-FLUORO-3-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 1261558-47-7
• 6-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322436
• 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%
• 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322436
• Inchi： 1S/C14H8F4O3/c15-12-6-3-9(13(19)20)7-11(12)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： IJRBZQFYWWSEKH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.04095676Da
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid

Recent Advances in the Study of 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid (CAS: 1261558-47-7)

The compound 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid (CAS: 1261558-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique physicochemical properties, which include high lipophilicity and metabolic stability, making it an attractive candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers utilized computational modeling and in vitro assays to demonstrate its efficacy in modulating key enzymes involved in inflammation. The compound's trifluoromethoxy group was found to enhance binding affinity, while the fluorine substitution improved bioavailability.

Another notable development comes from a collaborative research effort between academic and industrial teams, as reported in Bioorganic & Medicinal Chemistry Letters. The study highlighted the compound's utility as a precursor in the synthesis of potent kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their activity against a panel of kinases, identifying several promising leads with nanomolar potency. The structural versatility of 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid was emphasized as a key advantage in medicinal chemistry.

In addition to its applications in drug discovery, recent pharmacokinetic studies have shed light on the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. A 2024 preclinical study published in Drug Metabolism and Disposition reported favorable pharmacokinetic properties, including moderate plasma protein binding and minimal cytochrome P450 inhibition. These findings suggest that the compound could serve as a valuable scaffold for the development of orally bioavailable drugs.

Looking ahead, researchers are exploring the potential of 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid in targeted drug delivery systems. Preliminary data from a recent conference presentation indicated that the compound could be conjugated to nanoparticles for enhanced tissue specificity. This approach holds promise for applications in oncology and neurodegenerative diseases, where precise drug delivery is critical.

In conclusion, the growing body of research on 4-Fluoro-3-(4-trifluoromethoxyphenyl)benzoic acid (CAS: 1261558-47-7) underscores its potential as a versatile tool in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a compound of interest for multiple therapeutic areas. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug development.